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A Comparative Guide to Active Oxygen Release
from Different Sodium Percarbonate Grades
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive quantitative analysis of active oxygen release from

various grades of sodium percarbonate. The information presented herein is intended to

assist researchers, scientists, and drug development professionals in selecting the appropriate

grade of sodium percarbonate for their specific applications, ranging from use as a laboratory

reagent to incorporation in controlled-release formulations. This document details the key

differences in performance between coated and uncoated sodium percarbonate, supported

by experimental data and detailed methodologies.

Executive Summary
Sodium percarbonate (SPC), an adduct of sodium carbonate and hydrogen peroxide, is a

versatile and environmentally friendly oxidizing agent. Its efficacy is primarily determined by the

release of active oxygen upon dissolution in aqueous solutions. Commercially available in

various grades, the most significant distinction lies between coated and uncoated particles.

Coated sodium percarbonate offers enhanced stability and a more controlled release of

active oxygen, making it suitable for applications requiring a prolonged effect. In contrast,

uncoated sodium percarbonate provides a rapid, burst release of active oxygen, which is

advantageous when immediate oxidative action is necessary. The choice between these
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grades is critical and depends on the specific requirements of the application, such as desired

release kinetics, storage stability, and interaction with other formulation components.

Comparison of Sodium Percarbonate Grades
The performance of different sodium percarbonate grades can be quantitatively assessed by

their active oxygen content and release kinetics. The following tables summarize key data

comparing uncoated and coated sodium percarbonate.

Table 1: General Properties and Active Oxygen Content

Property
Uncoated Sodium
Percarbonate

Coated Sodium
Percarbonate

Appearance
White crystalline powder or

granules
White spherical granules

Typical Active Oxygen Content >13.5% >13.0%

Key Feature

Rapid dissolution and

immediate release of active

oxygen[1]

Controlled and delayed

release of active oxygen[2]

Stability

More susceptible to

degradation from moisture and

heat, leading to a shorter shelf

life[1][3]

Enhanced stability and longer

shelf life due to a protective

coating[1][3]

Handling Properties
Can be more prone to caking

and dustiness

Reduced dustiness and

improved flowability[3]

Table 2: Comparative Active Oxygen Release Profiles

This table presents data on the release of active oxygen from different grades of sodium
percarbonate under specific experimental conditions.
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Sodium
Percarbona
te Grade

Coating
Material

Coating
Thickness
(μm)

Release
Profile

Time to
Maximum
Release

Reference

Uncoated N/A N/A Burst release Immediate [4]

Coated
Sodium

Sulphate
53 ± 9

Reduced

release rate

Not

significantly

delayed

[2]

Coated
1.6R Sodium

Silicate
109 ± 8

Delayed

release

Approx. 60

seconds

(static)

[2]

Coated

2.35R

Sodium

Silicate

71 ± 10

Significantly

delayed

release

Approx. 7

minutes

(static)

[2]

Factors Influencing Active Oxygen Release
The release of active oxygen from sodium percarbonate is influenced by several factors:

Temperature: Higher temperatures generally increase the rate of dissolution and

decomposition, leading to a faster release of active oxygen.[5] However, this can also lead to

decreased stability during storage.

pH: The decomposition of hydrogen peroxide, the source of active oxygen, is accelerated in

alkaline conditions.[6][7] Sodium percarbonate itself creates an alkaline solution upon

dissolution.

Moisture: The presence of water initiates the decomposition of sodium percarbonate.

Coated grades are designed to protect the core from ambient moisture, thus enhancing

stability.[1][3]

Catalysts and Inhibitors: The presence of transition metal ions can catalyze the

decomposition of hydrogen peroxide, while certain stabilizers are used in formulations to

inhibit this process.
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Experimental Protocols
Accurate and reproducible quantification of active oxygen release is crucial for comparing

different sodium percarbonate grades. The following are detailed methodologies for key

experiments.

Determination of Active Oxygen Content by
Permanganate Titration (Based on ASTM D2180)
This method determines the total active oxygen content in a sodium percarbonate sample.

Materials:

Sodium percarbonate sample

Standardized 0.1 N potassium permanganate (KMnO₄) solution

Sulfuric acid (H₂SO₄), 1 M

Deionized water

Erlenmeyer flask

Burette

Pipettes

Analytical balance

Procedure:

Accurately weigh approximately 0.2-0.3 g of the sodium percarbonate sample and record

the weight.

Transfer the sample to a 250 mL Erlenmeyer flask.

Add 50 mL of deionized water to dissolve the sample.
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Carefully add 10 mL of 1 M sulfuric acid to the solution.

Titrate the solution with the standardized 0.1 N potassium permanganate solution. The

endpoint is reached when a faint pink color persists for at least 30 seconds.

Record the volume of KMnO₄ solution used.

Perform a blank titration with all reagents except the sodium percarbonate sample.

Calculate the active oxygen content using the following formula:

Active Oxygen (%) = [(V_sample - V_blank) * N * 8 * 100] / W

Where:

V_sample = Volume of KMnO₄ solution used for the sample (mL)

V_blank = Volume of KMnO₄ solution used for the blank (mL)

N = Normality of the KMnO₄ solution

8 = Equivalent weight of active oxygen

W = Weight of the sample (g)

Iodometric Titration for Active Oxygen Determination
An alternative method for quantifying active oxygen.

Materials:

Sodium percarbonate sample

Potassium iodide (KI)

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution
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Sulfuric acid (H₂SO₄), 1 M

Deionized water

Erlenmeyer flask

Burette

Pipettes

Analytical balance

Procedure:

Accurately weigh a sample of sodium percarbonate.

Dissolve the sample in deionized water in an Erlenmeyer flask.

Acidify the solution with 1 M sulfuric acid.

Add an excess of potassium iodide solution. The hydrogen peroxide released from the

sodium percarbonate will oxidize the iodide to iodine, resulting in a yellow-brown solution.

Titrate the liberated iodine with a standardized sodium thiosulfate solution until the solution

becomes a pale yellow.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate until the blue-black color disappears.

Record the total volume of sodium thiosulfate solution used.

Calculate the active oxygen content based on the stoichiometry of the reactions.

Experimental Workflow and Data Analysis
The following diagram illustrates a typical experimental workflow for the quantitative analysis of

active oxygen release from different sodium percarbonate grades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Comparative Study: Sodium Percarbonate in Urban Cleaning Practices
[eureka.patsnap.com]

2. researchgate.net [researchgate.net]

3. mt.com [mt.com]

4. mdpi.com [mdpi.com]

5. Reddit - The heart of the internet [reddit.com]

6. mdpi.com [mdpi.com]

7. Frontiers | In vitro and ex vivo comparison of reactive oxygen-releasing granules for
internal tooth bleaching [frontiersin.org]

To cite this document: BenchChem. [quantitative analysis of active oxygen release from
different sodium percarbonate grades]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100135#quantitative-analysis-of-active-oxygen-
release-from-different-sodium-percarbonate-grades]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b100135?utm_src=pdf-body-img
https://www.benchchem.com/product/b100135?utm_src=pdf-custom-synthesis
https://eureka.patsnap.com/report-comparative-study-sodium-percarbonate-in-urban-cleaning-practices
https://eureka.patsnap.com/report-comparative-study-sodium-percarbonate-in-urban-cleaning-practices
https://www.researchgate.net/publication/231267060_Analysis_of_OxiClean_An_Interesting_Comparison_of_Percarbonate_Stain_Removers
https://www.mt.com/us/en/home/supportive_content/ana_chem_applications/titration/M860.html
https://www.mdpi.com/1422-0067/23/12/6842
https://www.reddit.com/r/chemistry/comments/1k9nmyk/dissolving_sodium_carbonate_and_bicarb/
https://www.mdpi.com/2073-4441/12/5/1304
https://www.frontiersin.org/journals/dental-medicine/articles/10.3389/fdmed.2024.1447459/full
https://www.frontiersin.org/journals/dental-medicine/articles/10.3389/fdmed.2024.1447459/full
https://www.benchchem.com/product/b100135#quantitative-analysis-of-active-oxygen-release-from-different-sodium-percarbonate-grades
https://www.benchchem.com/product/b100135#quantitative-analysis-of-active-oxygen-release-from-different-sodium-percarbonate-grades
https://www.benchchem.com/product/b100135#quantitative-analysis-of-active-oxygen-release-from-different-sodium-percarbonate-grades
https://www.benchchem.com/product/b100135#quantitative-analysis-of-active-oxygen-release-from-different-sodium-percarbonate-grades
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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